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An In-depth Technical Guide to the Core Chemical and Physical Properties of BOC-D-Alanine

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-D-alanine (BOC-D-alanine) is a crucial derivative of the non-

proteinogenic amino acid D-alanine. It serves as a fundamental building block in synthetic

organic chemistry, particularly in solid-phase peptide synthesis (SPPS) and the development of

novel pharmaceuticals. The tert-butoxycarbonyl (Boc) protecting group on the amine terminus

prevents unwanted side reactions during peptide chain elongation.[1][2] The incorporation of a

D-amino acid, such as D-alanine, into a peptide sequence can significantly enhance its stability

and resistance to enzymatic degradation by proteases, a critical attribute for therapeutic

peptides.[1] This guide provides a comprehensive overview of the chemical and physical

properties of BOC-D-alanine, experimental protocols for its use, and its applications in

research and drug development.

Chemical and Physical Properties
The following tables summarize the key quantitative and qualitative data for BOC-D-alanine.

Table 1: General and Chemical Identifiers
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Property Value Citations

IUPAC Name

(2R)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]propanoic

acid

[1][3]

Synonyms
Boc-D-Ala-OH, N-(tert-

Butoxycarbonyl)-D-alanine
[1][3][4][5]

CAS Number 7764-95-6 [4][5][6]

Molecular Formula C₈H₁₅NO₄ [1][3][4][6]

Molecular Weight 189.21 g/mol [3][5][6][7]

Canonical SMILES
CC(C(=O)O)NC(=O)OC(C)

(C)C
[1]

InChI Key
QVHJQCGUWFKTSE-

RXMQYKEDSA-N
[1][3][5]

Table 2: Physical and Spectroscopic Properties
Property Value Citations

Appearance
White to off-white powder or

crystal
[1][4][6][7]

Melting Point 75 - 85 °C [1][4][5][7][8]

Boiling Point 324.46°C (rough estimate) [1][5][8]

Density 1.2321 g/cm³ (rough estimate) [1][5][8]

Solubility
Soluble in Chloroform, DMSO,

Methanol
[5][8]

Optical Rotation [α]²⁰/D +25 ± 2º (c=2, EtOH) [4][5][8]

pKa 4.02 ± 0.10 (Predicted) [5][8]

Spectroscopic Data

1H NMR, 13C NMR, IR, Mass

Spec, and Raman data are

available in public databases.

[3][9]
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Experimental Protocols
Detailed methodologies for the synthesis, purification, and application of BOC-D-alanine are

critical for its effective use in a laboratory setting.

Synthesis of BOC-D-Alanine
The most common method for synthesizing BOC-D-alanine is the N-protection of D-alanine

using di-tert-butyl dicarbonate (Boc₂O).

Objective: To introduce the tert-butoxycarbonyl (Boc) protecting group onto the amino group of

D-alanine.

Materials:

D-alanine

Di-tert-butyl dicarbonate (Boc₂O)

Solvent (e.g., Dioxane, tert-Butyl alcohol, Ethanol)[10][11][12]

Base (e.g., Sodium hydroxide, Triethylamine, Guanidine hydrochloride)[11][12][13]

Water

Acid for workup (e.g., Potassium hydrogen sulfate solution)[12]

Organic solvent for extraction (e.g., Ethyl ether, Ethyl acetate)[12][13]

General Procedure:

D-alanine is dissolved or suspended in an appropriate solvent system (e.g., aqueous

dioxane, tert-butyl alcohol, or ethanol).[10][12][13]

A base is added to the mixture to facilitate the reaction. The pH is typically adjusted and

maintained between 8 and 9.[12][13]

Di-tert-butyl dicarbonate (Boc₂O), either neat or dissolved in the reaction solvent, is added to

the D-alanine solution, often dropwise, while stirring. The reaction is typically conducted at
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room temperature or slightly above (35-40°C).[11][12]

The reaction mixture is stirred for several hours (e.g., 15 hours to overnight) until the reaction

is complete, which can be monitored by Thin Layer Chromatography (TLC).[12][13]

Upon completion, the solvent is often removed under reduced pressure.[12][14]

A standard aqueous workup is performed. The residue is redissolved, and the aqueous layer

is washed with a nonpolar solvent (e.g., pentane or hexane) to remove excess Boc₂O and

byproducts.[12]

The aqueous phase is then acidified to a pH of 1-2 with a suitable acid (e.g., potassium

hydrogen sulfate) at a low temperature (0-5°C), causing the BOC-D-alanine product to

precipitate or separate.[12]

The product is extracted into an organic solvent such as ethyl ether or ethyl acetate.[12]

The combined organic layers are dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄),

filtered, and the solvent is evaporated to yield the crude product, often as an oil or solid.[12]

[13]

Purification and Crystallization
Crude BOC-D-alanine is often an oil that can be solidified and purified through crystallization.

Objective: To obtain high-purity, crystalline BOC-D-alanine from the crude reaction product.

Materials:

Crude BOC-D-alanine (oily residue)

Seed crystals of BOC-D-alanine (optional but recommended)[14]

A weak polar solvent (e.g., Cyclohexane, n-Hexane, Petroleum ether)[11][14]

Filtration apparatus

Vacuum oven
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Procedure:

The crude oily product obtained from the synthesis is placed in a suitable vessel.[14]

A small amount of seed crystal is added to the oil to initiate crystallization.[14]

The mixture is allowed to stand at room temperature for a period (e.g., 18-24 hours) until the

oil completely solidifies into a white mass.[14]

A weak polar solvent, such as cyclohexane, is added to the solidified mass for "pulping." This

process involves stirring the solid in the solvent to wash away impurities.[14]

The mixture is stirred at room temperature for a few hours.[14]

The solid product is collected by filtration, washed with a small amount of the cold pulping

solvent, and then dried under reduced pressure to yield the final, purified BOC-D-alanine.

[14]

Use in Boc-SPPS: Deprotection Step
A key step in Boc-based Solid-Phase Peptide Synthesis (SPPS) is the selective removal of the

Nα-Boc group to allow for the coupling of the next amino acid.

Objective: To remove the Boc protecting group from the N-terminus of the peptide chain

attached to the solid support.

Materials:

Boc-protected peptide-resin

Deprotection reagent: 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM).[15]

Scavenger (optional, e.g., 0.5% DTE if Cys, Met, or Trp are present).[15]

Wash solvents (DCM, Isopropanol)[15]

Neutralization reagent (e.g., 5-10% Diisopropylethylamine (DIEA) in DCM)

Procedure:
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The peptide-resin is swollen in DCM within the reaction vessel.

The DCM is drained, and the deprotection reagent (50% TFA/DCM) is added to the resin.[15]

A short pre-wash of 2-5 minutes is performed, followed by draining the reagent.[15]

A fresh portion of the deprotection reagent is added, and the reaction is allowed to proceed

for 15-25 minutes with agitation.[15]

The deprotection solution is drained, and the resin is thoroughly washed with DCM and then

isopropanol to remove residual TFA and the cleaved tert-butyl cation.[15]

The resin is then neutralized with a solution of a hindered base, such as 5-10% DIEA in

DCM, to deprotonate the newly formed N-terminal ammonium salt, preparing it for the next

coupling step.

Visualizations: Workflows and Relationships
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General Synthesis Workflow for BOC-D-Alanine
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Caption: General synthesis workflow for BOC-D-Alanine.
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Role of BOC-D-Alanine in Boc-SPPS Cycle

Start: Peptide-Resin
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Caption: Role of BOC-D-Alanine in the Boc-SPPS cycle.
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Key Application Areas of BOC-D-Alanine

Core Application

Downstream Development
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Click to download full resolution via product page

Caption: Logical relationships of BOC-D-Alanine applications.

Applications in Research and Drug Development
BOC-D-alanine is an indispensable tool for researchers in medicinal chemistry and

biochemistry.

Peptide Synthesis: It is a standard building block for introducing D-alanine residues into a

peptide sequence.[1][6] The Boc group ensures that the alpha-amino group is protected

during the coupling reaction, allowing for controlled, stepwise synthesis of peptides.[10]

Drug Development: Incorporating D-amino acids like D-alanine into therapeutic peptides

makes them resistant to degradation by endogenous proteases, thereby increasing their in
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vivo half-life and bioavailability.[1] This makes BOC-D-alanine a valuable reagent in the

design of more robust and effective peptide-based drugs, enzyme inhibitors, and

peptidomimetics.[1][4]

Structural Biology: The introduction of a D-amino acid can induce specific secondary

structures, such as turns or helices, in a peptide chain. Researchers use BOC-D-alanine to

synthesize peptides with defined conformations to study protein folding, dynamics, and

stability.[1]

Bioconjugation: BOC-D-alanine serves as a component in the synthesis of peptides that are

later conjugated to other molecules, including fluorescent dyes, polymers, or cytotoxic drugs

for targeted delivery.[1] The properties of the D-alanine can influence the biological activity

and stability of the final bioconjugate.[1]

Safety, Handling, and Storage
Safety: BOC-D-alanine is not classified as a hazardous substance according to GHS

criteria.[7][16] However, as with all laboratory chemicals, direct contact should be avoided.

The toxicological properties have not been fully investigated.[17]

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, to avoid contact with eyes and skin.

[16][17][18] Avoid generating dust.[17]

Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage

temperature is between 2-8°C.[1][5][8][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/637606
https://www.chemimpex.com/products/00857
https://www.chemicalbook.com/price-india/BOC-D-Alanine.htm
https://nmpharmtech.com/nutrition-ngredienils/boc-d-alanine/
https://www.fishersci.com/store/msds?partNumber=AC275720050&productDescription=BOC-D-ALANINE%2C+99%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB0195076_EN.htm
https://m.chemicalbook.com/SpectrumEN_15761-38-3_1HNMR.htm
https://www.guidechem.com/encyclopedia/boc-d-alanine-dic15497.html
https://www.chemicalbook.com/synthesis/boc-d-phenylalanine.htm
https://orgsyn.org/demo.aspx?prep=CV7P0070
https://wap.guidechem.com/question/what-is-the-synthesis-process--id134407.html
https://patents.google.com/patent/CN112661672A/en
https://patents.google.com/patent/CN112661672A/en
https://chempep.com/boc-solid-phase-peptide-synthesis/
https://www.cdhfinechemical.com/images/product/msds/132_112124246_BOC-D-Alanine-CASNO-7764-95-6-MSDS.pdf
https://m.lookchem.com/msds/35833/7764-95-6_BOC-D-Alanine.html
https://www.cdhfinechemical.com/images/product/msds/132_292325405_BOC-L-Alanine-CASNO-15761-38-3-MSDS.pdf
https://www.benchchem.com/product/b558578#boc-d-alanine-chemical-and-physical-properties
https://www.benchchem.com/product/b558578#boc-d-alanine-chemical-and-physical-properties
https://www.benchchem.com/product/b558578#boc-d-alanine-chemical-and-physical-properties
https://www.benchchem.com/product/b558578#boc-d-alanine-chemical-and-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b558578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

